Cas no 1251013-26-9 (tert-butyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: tert-butyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 1251013-26-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD17016750
• CID: 1057289
• PubChem ID: 57415910
• Update Time: 2025-04-20

tert-butyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Boc-3-azabicyclo[3.1.1]heptan-6-one
• 2-Methyl-2-propanyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylat e
• 3-Boc-6-oxo-3-aza-bicyclo[3.1.1]heptane
• tert-Butyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 6-Oxo-3-aza-bicyclo[3.1.1]heptane-3-carboxylic acid tert-butyl ester
• SY022406
• 3-Boc-3-azabicyclo[3.1.1]heptane-6-one
• N-Boc-6-oxo-3-azabicyclo[3.1.1]heptane
• 2-methyl-2-propanyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate
• PB12850
• BAC01326
• 1251013-26-9
• 3-Boc-6-oxo-3-azabicyclo[3.1.1]heptane
• MFCD17016750
• 3-Azabicyclo[3.1.1]heptane-3-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• AS-42899
• CS-0058572
• AM803109
• AKOS016014507
• EN300-97869
• SCHEMBL20137519
• tert-butyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate

• MDL： MFCD17016750
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-5-7-4-8(6-12)9(7)13/h7-8H,4-6H2,1-3H3
• InChI Key： HYSWAZRVGXDNQF-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(=O)OC(C)(C)C)CC1C2

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.38020

tert-butyl 6-oxo-3-azabicyclo[3.1.1]heptane-3-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids